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Compound of Interest

Compound Name: 4-Vinyl-1,7-naphthyridine

Cat. No.: B15249912

For Immediate Release

This technical guide provides a comprehensive overview of 4-Vinyl-1,7-naphthyridine, with its
formally recognized IUPAC name being 4-ethenyl-1,7-naphthyridine.[1] This document is
intended for researchers, scientists, and professionals in the field of drug development and
medicinal chemistry, offering available data and outlining potential research avenues for this
specific heterocyclic compound.

Core Compound Identification

A thorough search of chemical databases and supplier information did not yield a specific CAS
(Chemical Abstracts Service) registry number for 4-ethenyl-1,7-naphthyridine. While the
compound is available from some chemical suppliers, a unique identifying CAS number has not
been assigned or is not publicly available.
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Identifier Value

IUPAC Name 4-ethenyl-1,7-naphthyridine[1]
Synonym 4-Vinyl-1,7-naphthyridine

CAS Number Not Available

Molecular Formula C1oHsN:2

Molecular Weight 156.18 g/mol

Canonical SMILES C=CC1=CC=NC2=C1C=CN=C2

Synthesis and Experimental Protocols

Detailed experimental protocols for the direct synthesis of 4-ethenyl-1,7-naphthyridine are not
explicitly described in currently available scientific literature. However, the synthesis of

substituted 1,7-naphthyridines is documented, suggesting potential synthetic routes that could
be adapted for the introduction of a vinyl group at the 4-position. General methodologies often
involve the construction of the bicyclic naphthyridine core from substituted pyridine precursors.

One plausible, though not explicitly documented, approach could involve a multi-step synthesis
beginning with a pre-functionalized pyridine ring, followed by the construction of the second
ring and subsequent introduction or modification of a substituent at the 4-position to yield the
vinyl group. A generalized synthetic workflow is depicted below.
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Hypothetical Synthesis Workflow
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Caption: A potential synthetic pathway for 4-ethenyl-1,7-naphthyridine.

Biological Activity and Signaling Pathways

Direct studies on the biological activity and signaling pathway interactions of 4-ethenyl-1,7-
naphthyridine are not found in the current body of scientific literature. However, the broader
class of naphthyridine derivatives is of significant interest to medicinal chemists due to their
wide range of biological activities.[2] Various substituted naphthyridines have been investigated

for their potential as therapeutic agents.

The biological activities of different naphthyridine isomers and their derivatives are summarized
in the table below. This information may provide a basis for hypothesizing the potential
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biological relevance of 4-ethenyl-1,7-naphthyridine.

Naphthyridine Isomer

Reported Biological Activities

of Derivatives

Potential Signaling Pathway
Involvement

1,8-Naphthyridine

Antibacterial, anticancer,
antiviral (including HIV), anti-

inflammatory.[2]

Inhibition of bacterial DNA

gyrase and topoisomerase V.

1,7-Naphthyridine

Anticancer, antiparasitic, Tpl2
kinase inhibition.[3]

WNT signaling pathway
inhibition.[2]

1,6-Naphthyridine

HIV-1 reverse transcriptase

inhibition, anticancer.

Not explicitly defined in the

provided context.

1,5-Naphthyridine

Antimalarial, anticancer.

Not explicitly defined in the

provided context.

2,7-Naphthyridine

Cytotoxic against cancer cell
lines, d-opioid receptor

antagonism.[2]

Not explicitly defined in the

provided context.

2,6-Naphthyridine

Sedative, neuromuscular
inhibition.[2]

Central nervous system

activity.[2]

Given that some 1,7-naphthyridine derivatives have been shown to inhibit the WNT signaling

pathway, a logical starting point for investigating the mechanism of action of 4-ethenyl-1,7-

naphthyridine, should it exhibit anticancer properties, would be to assess its activity on this

pathway.
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Hypothesized Signaling Pathway Interaction
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Caption: A potential mechanism of action for 4-ethenyl-1,7-naphthyridine.

Conclusion and Future Directions

4-Ethenyl-1,7-naphthyridine represents an understudied member of the medicinally relevant
naphthyridine family. While its fundamental chemical identifiers are established, a dedicated
CAS number is not yet available. The absence of specific synthetic protocols and biological
data in the public domain highlights a significant research gap. Future research should focus
on developing and publishing a reliable synthetic route to this compound. Subsequent in-vitro
and in-vivo studies are warranted to explore its potential biological activities, drawing
inspiration from the diverse therapeutic properties of other substituted naphthyridines. The
exploration of its effects on known signaling pathways, such as the WNT pathway, could be a
fruitful area of investigation for its potential as a novel therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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